(5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide

• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol
• IUPAC Name: (5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-10-6-13(16(22)7-11(10)2)14-8-15(21-20-14)17(23)19-12-4-3-5-18-9-12/h3-9,20-21H,1-2H3,(H,19,23)/b14-13-
• InChI Key: CNFOCUJKLFAILA-YPKPFQOOSA-N
• Isomeric SMILES: CC1=C/C(=C/2\C=C(NN2)C(=O)NC3=CN=CC=C3)/C(=O)C=C1C
• SMILES: CC1=CC(=C2C=C(NN2)C(=O)NC3=CN=CC=C3)C(=O)C=C1C

Description

(5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of (5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that (5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide has biochemical and physiological effects, including inhibition of cancer cell growth, reduction of inflammation, and antimicrobial activity.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide in lab experiments is its potential to inhibit cancer cell growth. However, some limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on (5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide. These include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. Additionally, there is potential for the development of new drugs based on this compound for various diseases.

Synthesis Methods

The synthesis of (5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide has been achieved using different methods, including one-pot multicomponent reaction, and microwave-assisted synthesis. The one-pot multicomponent reaction method involves the reaction of 3-methyl-1-phenyl-1H-pyrazol-5-amine, 3,4-dimethylcyclohex-2-enone, and pyridine-3-carboxylic acid in the presence of acetic acid and acetic anhydride. The microwave-assisted synthesis method involves the reaction of 3-methyl-1-phenyl-1H-pyrazol-5-amine, 3,4-dimethylcyclohex-2-enone, and pyridine-3-carboxylic acid in the presence of N,N-dimethylformamide and acetic acid.

Scientific Research Applications

(5Z)-5-(3,4-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)-N-pyridin-3-yl-1,2-dihydropyrazole-3-carboxamide has potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been studied for its potential anticancer, antimicrobial, and anti-inflammatory properties.